Cas no 66584-32-5 (3-Bromo-N-methylaniline)

• Product Name: 3-Bromo-N-methylaniline
• CAS No: 66584-32-5
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD05664376
• CID: 820883
• PubChem ID: 7018299
• Update Time: 2025-10-22

3-Bromo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-methylaniline
• (3-Bromophenyl)methylamine
• N-(3-bromophenyl)-N-methylamine
• 3-Brom-N-methyl-anilin
• 3-bromo-N-methyl-aniline
• N-methyl-3-bromoaniline
• 3-bromo-N-methyl aniline
• Benzenamine, 3-bromo-N-methyl-
• (3-bromophenyl)-methylamine
• (3-bromo-phenyl)-methyl-amine
• HKOSFZXROYRVJT-UHFFFAOYSA-N
• AK112706
• ST2417577
• Z5012
• Z1217910532
• EN300-45228
• AKOS000254254
• CS-W004947
• F14680
• 66584-32-5
• DS-5756
• SY104448
• AMY9475
• A853448
• NS00010872
• DTXSID80426986
• SCHEMBL2085402
• BP-21282
• 3-Bromo-N-methylaniline, 97%
• MFCD05664376
• XH1049

• MDL： MFCD05664376
• Inchi： 1S/C7H8BrN/c1-9-7-4-2-3-6(8)5-7/h2-5,9H,1H3
• InChI Key： HKOSFZXROYRVJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not available
• Density: 1.461 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 253 °C(lit.)
• Flash Point: >235 °F
• Refractive Index: n20/D 1.6120(lit.)
• PSA: 12.03000
• LogP: 2.56380
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Bromo-N-methylaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-N-methylaniline

Professional Introduction to 3-Bromo-N-methylaniline (CAS No. 66584-32-5)

3-Bromo-N-methylaniline, with the chemical formula C₆H₇BrN and CAS number 66584-32-5, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its brominated aromatic structure and methylated amine group, has garnered considerable attention due to its versatile applications in the development of various chemical entities.

The molecular structure of 3-Bromo-N-methylaniline consists of a benzene ring substituted with a bromine atom at the 3-position and a methylated amine group at the 4-position. This specific arrangement imparts unique reactivity, making it a valuable building block for synthesizing more complex molecules. The presence of both bromine and amine functionalities allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and condensation processes.

In recent years, 3-Bromo-N-methylaniline has been extensively studied for its potential in medicinal chemistry. Its structural features make it an excellent precursor for the synthesis of pharmacologically active compounds. For instance, researchers have explored its utility in developing novel antimicrobial agents, where the bromine atom serves as a handle for further functionalization, leading to compounds with enhanced biological activity.

One of the most compelling applications of CAS No. 66584-32-5 is in the synthesis of bioactive molecules targeting neurological disorders. The brominated aromatic ring and methylated amine group provide a scaffold that can be modified to interact with specific biological targets. Recent studies have demonstrated its role in creating derivatives that exhibit potential as serotonin receptor modulators, which could have implications in treating conditions such as depression and anxiety.

The versatility of 3-Bromo-N-methylaniline extends to its use in material science as well. Its ability to undergo various chemical modifications has made it a popular choice for designing advanced materials with tailored properties. For example, researchers have utilized this compound to develop new polymers and coatings that exhibit improved thermal stability and mechanical strength. These advancements highlight the compound's importance beyond traditional pharmaceutical applications.

The synthesis of CAS No. 66584-32-5 typically involves bromination and methylation reactions starting from aniline derivatives. The precise control over reaction conditions is crucial to achieving high yields and purity. Modern synthetic methodologies often employ catalytic systems that enhance efficiency while minimizing side reactions. Such improvements have contributed to making the production of this compound more scalable and cost-effective.

In academic research, 3-Bromo-N-methylaniline has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-documented reactivity patterns provide a foundation for understanding more complex organic transformations. Additionally, computational studies have been employed to predict the behavior of this compound under various conditions, aiding in the design of optimized synthetic routes.

The pharmaceutical industry has also recognized the value of CAS No. 66584-32-5 as a key intermediate in drug discovery programs. Its structural motifs are frequently incorporated into lead compounds that show promise in preclinical evaluations. The ability to modify its core structure allows for rapid diversification of chemical libraries, expediting the identification of candidates with desirable pharmacological properties.

Environmental considerations play a significant role in the handling and application of 3-Bromo-N-methylaniline. Efforts are ongoing to develop greener synthetic methods that reduce waste and minimize environmental impact. These initiatives align with broader trends in sustainable chemistry, where efficiency and ecological responsibility are prioritized alongside traditional metrics of success.

The future prospects for CAS No. 66584-32-5 appear promising, with ongoing research uncovering new applications and refining synthetic techniques. As our understanding of molecular interactions deepens, this compound is likely to remain a cornerstone in both academic and industrial settings. Its continued relevance underscores the importance of investing in fundamental research and innovation within organic chemistry.